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Compound of Interest

N-Methyl Homarylamine
Compound Name:
hydrochloride

Cat. No.: B1163423

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methyl Homarylamine hydrochloride, also known as Homarylamine or 3,4-
methylenedioxy-N-methylphenethylamine (MDMPEA), is a substituted phenethylamine.[1] It
was originally developed as an antitussive (anti-cough) agent.[1] As a member of the
phenethylamine class, its biological activities are of interest to researchers in pharmacology
and neuroscience. Structurally related compounds, such as 3,4-methylenedioxyamphetamine
(MDA) and 3,4-methylenedioxymethamphetamine (MDMA), are known to interact with
monoamine neurotransmitter systems, including serotonin, dopamine, and norepinephrine.[2]
[3] They can act as releasing agents and reuptake inhibitors for these neurotransmitters and
show agonistic activity at serotonin receptors.[2]

These application notes provide detailed protocols for the preparation, storage, and quality
control of N-Methyl Homarylamine hydrochloride stock solutions for use in research and as
analytical standards.

Physicochemical Properties and Solubility

A summary of the key physicochemical properties of N-Methyl Homarylamine hydrochloride
is provided in the table below.
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Property

Value

Reference

Chemical Formula

C11H1sNO:2 - HCI

[4]

Molecular Weight 229.7 g/mol [4]
CAS Number 136366-39-7 [4]
Appearance Crystalline solid [4]
Purity >98% [4]
Solubility

Dimethylformamide (DMF) 30 mg/mL

Dimethyl sulfoxide (DMSO) 30 mg/mL

Ethanol 5 mg/mL

Phosphate-Buffered Saline

(PBS, pH 7.2) 10 mg/mL

Storage Temperature -20°C [5]

Stability

> 5 years (when stored

correctly)

[4]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of N-Methyl Homarylamine
hydrochloride in dimethyl sulfoxide (DMSO).

Materials:

e N-Methyl Homarylamine hydrochloride powder

¢ Anhydrous Dimethyl sulfoxide (DMSO), molecular biology grade

» Sterile, amber microcentrifuge tubes or vials
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o Calibrated analytical balance
o Vortex mixer

o Pipettors and sterile filter tips
Procedure:

» Pre-weighing Preparation: Allow the vial of N-Methyl Homarylamine hydrochloride to
equilibrate to room temperature before opening to prevent condensation of moisture.

» Weighing: Accurately weigh a precise amount of N-Methyl Homarylamine hydrochloride
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 2.297 mg of the
compound (Molecular Weight = 229.7 g/mol ).

o Dissolution: Add the weighed powder to a sterile amber microcentrifuge tube. Add the
desired volume of DMSO (e.g., 1 mL) to the tube.

e Mixing: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if
necessary.

o Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw
cycles.

Preparation of Working Solutions for in vitro Assays

This protocol describes the dilution of the 10 mM stock solution to prepare working solutions for
use in cell-based or other in vitro assays.

Materials:
e 10 mM N-Methyl Homarylamine hydrochloride stock solution in DMSO
o Appropriate assay buffer or cell culture medium

 Sterile microcentrifuge tubes or plates
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» Pipettors and sterile filter tips
Procedure:
e Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in the appropriate assay buffer or
cell culture medium to achieve the desired final concentrations. Note: It is crucial to ensure
that the final concentration of DMSO in the assay does not exceed a level that affects the
experimental system (typically < 0.1-0.5%).

e Mixing: Gently mix each dilution by pipetting up and down.

o Immediate Use: Use the freshly prepared working solutions in your experiments immediately.
Do not store diluted aqueous solutions for extended periods.

Quality Control
To ensure the accuracy and reproducibility of experimental results, the following quality control

measures are recommended:

 Purity Verification: The purity of the N-Methyl Homarylamine hydrochloride powder should
be confirmed by the supplier's Certificate of Analysis.

» Concentration Confirmation: The concentration of the stock solution can be verified using a
suitable analytical method such as UV-Vis spectrophotometry, if a molar extinction coefficient
is known, or by High-Performance Liquid Chromatography (HPLC) with a standard curve.

e pH Measurement: For aqueous working solutions, ensure the final pH is compatible with the
experimental system. The hydrochloride salt may result in a slightly acidic solution.

» Visual Inspection: Visually inspect stock and working solutions for any signs of precipitation
or degradation (e.g., color change) before use.

Hypothetical Signaling Pathway and Experimental
Workflow
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While the specific molecular targets of N-Methyl Homarylamine hydrochloride are not
extensively documented, its structural similarity to other phenethylamines suggests potential
interaction with monoaminergic systems. As it was investigated as an antitussive, a

hypothetical mechanism could involve modulation of neuronal signaling in the cough reflex
pathway.
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Hypothetical Signaling Pathway of N-Methyl Homarylamine in Cough Suppression
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Caption: Hypothetical mechanism of N-Methyl Homarylamine in cough suppression.
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The following diagram illustrates a general workflow for preparing and using N-Methyl
Homarylamine hydrochloride stock solutions in a research setting.

Experimental Workflow for N-Methyl Homarylamine Hydrochloride
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Caption: General workflow for preparing and using stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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